Cas no 1172391-60-4 (2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid)

• Product Name: 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid
• CAS No: 1172391-60-4
• MF: C₁₁H₇F₃N₂O₂S
• MW: 288.245691537857
• MDL: MFCD11908659
• CID: 5042438
• Update Time: 2026-02-28

2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazole-4-carboxylic acid
• 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid
• 2-(3-Trifluoromethyl-phenylamino)-thiazole-4-carboxylic acid
• 2-[3-(trifluoromethyl)anilino]-1,3-thiazole-4-carboxylic acid

• MDL： MFCD11908659
• Inchi： 1S/C11H7F3N2O2S/c12-11(13,14)6-2-1-3-7(4-6)15-10-16-8(5-19-10)9(17)18/h1-5H,(H,15,16)(H,17,18)
• InChI Key： GBFOFKLNZUYKJG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 3.6
• Topological Polar Surface Area: 90.5

Additional information on 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid

2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic Acid: A Comprehensive Overview

2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid (CAS No. 1172391-60-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid.

Chemical Structure and Properties

2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid is a heterocyclic compound with a molecular formula of C₁₁H₈F₃N₂O₂S. The presence of a trifluoromethyl group and an amino group attached to the thiazole ring imparts unique chemical properties to this molecule. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the amino group provides a site for further functionalization and derivatization. These properties make 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-trifluoromethylphenyl isothiocyanate with 4-aminothiophenol followed by oxidation to form the thiazole ring. Another method involves the condensation of 3-trifluoromethylaniline with 4-chlorothiazole-2-carboxylic acid in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). These synthetic strategies provide high yields and are scalable for industrial production.

Biological Activities and Therapeutic Potential

2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid has demonstrated a range of biological activities that make it a valuable lead compound for drug discovery. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound exhibits significant inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, it has been found to possess anti-inflammatory and anti-viral properties, making it a promising candidate for the treatment of inflammatory diseases and viral infections.

In cancer research, 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid has been evaluated for its ability to inhibit the growth of various cancer cell lines. Preclinical studies have demonstrated its efficacy in reducing tumor size and inhibiting metastasis in animal models. The mechanism of action involves the modulation of signaling pathways that are crucial for cancer cell survival and proliferation. These findings have sparked interest in further exploring the therapeutic potential of this compound in clinical settings.

Clinical Trials and Future Prospects

The promising preclinical results have led to several clinical trials aimed at evaluating the safety and efficacy of 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid. Early-phase clinical trials have shown favorable safety profiles with manageable side effects. Ongoing studies are focused on optimizing dosing regimens and identifying biomarkers that can predict patient response to treatment.

In addition to cancer therapy, there is growing interest in exploring the potential applications of 2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. Preclinical studies have indicated that this compound may have neuroprotective effects and could be beneficial in conditions like Alzheimer's disease and Parkinson's disease.

Conclusion

2-(3-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid (CAS No. 1172391-60-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for drug discovery. Ongoing research continues to uncover new applications and mechanisms of action, paving the way for its use in various therapeutic areas. As clinical trials progress, it is anticipated that this compound will play a crucial role in advancing medical treatments and improving patient outcomes.